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Compound of Interest

Compound Name: N-Propylbenzamide

Cat. No.: B076116 Get Quote

Essential Safety and Disposal Plan for N-
Propylbenzamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Propylbenzamide in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Safety Data
N-Propylbenzamide is a chemical compound that requires careful handling due to its potential

health hazards. Aggregated GHS information indicates that it is harmful if swallowed and

causes serious eye damage.[1][2] Furthermore, it is suspected of causing genetic defects.[3]
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Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damageH341:

Suspected of causing genetic

defects

[1][2][3]

GHS Pictograms
Corrosion, Health Hazard,

Exclamation Mark
[1][2]

Occupational Exposure Limits

(OEL)

No specific OEL has been

established for N-

Propylbenzamide. It is

recommended to handle it with

standard laboratory

precautions and in accordance

with good industrial hygiene

and safety practices.

[4][5]

Operational Plan: Safe Handling Procedures
A systematic approach to handling N-Propylbenzamide is crucial to prevent exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle N-Propylbenzamide in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is mandatory.[6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement when handling N-Propylbenzamide.
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PPE Category Recommended Equipment Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

EN166

Skin Protection

- Gloves: Chemical-resistant

gloves. Nitrile or butyl rubber

gloves are recommended.

Always inspect gloves for

integrity before use and

dispose of them after handling

the compound.[7][8]- Lab Coat:

A clean, buttoned lab coat

must be worn.

N/A

Respiratory Protection

Not typically required for small

quantities handled with

adequate engineering controls.

If dust formation is likely, a

NIOSH-approved respirator

with a particulate filter should

be used.[9]

N/A

Handling and Storage
Personal Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

Storage: Store N-Propylbenzamide in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents and strong bases.[10]

Disposal Plan: Waste Management Protocol
Proper disposal of N-Propylbenzamide and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://skcinc.com/media/knowledge/sds/decontamination-solution-aromatic-amine-sds-2001.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs155.txt
https://www.sigmaaldrich.com/US/en/sds/aldrich/135828
https://www.benchchem.com/product/b076116?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/135828
https://www.benchchem.com/product/b076116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect solid N-Propylbenzamide waste, including contaminated items like

weighing paper, gloves, and paper towels, in a dedicated, clearly labeled hazardous waste

container.[1][3] The container should be made of a compatible material, such as high-density

polyethylene (HDPE), and have a secure lid.

Liquid Waste: If N-Propylbenzamide is in a solvent, collect it in a separate, compatible liquid

hazardous waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "N-Propylbenzamide".

Storage of Waste
Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.

Keep waste containers closed at all times, except when adding waste.

Disposal Procedure
Consult Regulations: All chemical waste must be disposed of in accordance with local, state,

and federal regulations.[3] Do not dispose of N-Propylbenzamide down the drain or in

regular trash.

Contact EHS: Arrange for the pickup and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Emergency Procedures
Spills

Small Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
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Place the spilled material and any contaminated cleaning supplies into a labeled

hazardous waste container.

Clean the spill area with a damp cloth or paper towel and place it in the waste container.

Decontaminate the area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact the institutional EHS for assistance.

Prevent entry into the affected area.

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[11]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]

Workflow for Handling N-Propylbenzamide
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Caption: Workflow for the safe handling and disposal of N-Propylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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